molecular formula C21H38O19P3 · 3Na B1152733 PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)

PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)

Cat. No. B1152733
M. Wt: 756.4
InChI Key: RLSRPPXCLVFTHW-LSGXMVLJSA-K
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The phosphatidylinositol (PtdIns) phosphates represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(3,4)-P2 (1,2-dihexanoyl) is a synthetic analog of natural phosphatidylinositol (PtdIns) featuring C6:0 fatty acids at the sn-1 and sn-2 positions. The compound features the same inositol and diacylglycerol (DAG) stereochemistry as that of the natural compound. The natural compound is the product of phosphorylation-dephosphorylation involving PtdIns-3-kinase and 5-phosphatases. The 3D-phosphorylated PtdIns are resistant to hydrolysis by phospholipase C.

Scientific Research Applications

Stress Response in Plants

Research has shown that phosphatidylinositol 4,5-bisphosphate [PtdIns(4,5)P(2)], a key signaling molecule in animal cells, also plays a significant role in plants. Arabidopsis plants, when exposed to salinity and osmotic stress, rapidly increase PtdIns(4,5)P(2) synthesis. This alteration in PtdIns(4,5)P(2) synthesis suggests a unique signaling pathway in plants responding to stress, distinct from the responses observed in algae, yeasts, and animal cells. The rapid synthesis of PtdIns(4,5)P(2) and the subsequent hydrolysis to inositol 1,4,5-trisphosphate (IP(3)) are associated with stress-induced calcium mobilization, highlighting a critical role of this pathway in stress response mechanisms in plants (Dewald et al., 2001).

Intracellular Distribution and Imaging

A new electron microscopic method has been developed to observe the distribution of PtdIns(3,4)P2 at a high spatial resolution. This method involves the use of the SDS-treated freeze-fracture replica labeling method with a recombinant GST-tagged pleckstrin homology (PH) domain of TAPP1 as the binding probe. This method has provided insights into the intracellular distribution of PtdIns(3,4)P2, particularly revealing its increase in the cytoplasmic leaflet of the plasma membrane under certain conditions. This advancement in microscopic technology allows for a more detailed understanding of the physiological functions of this less-studied phosphoinositide (Aktar et al., 2017).

Role in Endocytosis and Membrane Trafficking

PtdIns(4,5)P2 has been implicated in a variety of cellular functions, including signal transduction, organelle trafficking, and actin dynamics. Research has specifically highlighted its role in endocytosis, demonstrating how alterations in PtdIns(4,5)P2 levels can lead to defects in the internalization and recycling of transferrin. This phosphoinositide is involved in multiple trafficking and sorting events during endocytosis, indicating its fundamental role in cellular membrane dynamics (Kim et al., 2006).

Synaptic Vesicle Trafficking

In the context of nerve terminals, PtdIns(4,5)P2 synthesis has been shown to be crucial for the regulation of synaptic vesicle exocytosis. Decreased levels of PtdIns(4,5)P2 lead to a range of synaptic defects, including altered synaptic vesicle pool size, delayed endocytosis, and slower recycling kinetics. This evidence underscores the importance of PtdIns(4,5)P2 in the regulation of synaptic vesicle cycle steps, demonstrating its vital role in synaptic transmission (Di Paolo et al., 2004).

properties

Molecular Formula

C21H38O19P3 · 3Na

Molecular Weight

756.4

InChI

InChI=1S/C21H41O19P3.3Na/c1-3-5-7-9-14(22)35-11-13(37-15(23)10-8-6-4-2)12-36-43(33,34)40-19-16(24)17(25)20(38-41(27,28)29)21(18(19)26)39-42(30,31)32;;;/h13,16-21,24-26H,3-12H2,1-2H3,(H,33,34)(H2,27,28,29)(H2,30,31,32);;;/q;3*+1/p-3/t13-,16-,17-,18+,1

InChI Key

RLSRPPXCLVFTHW-LSGXMVLJSA-K

SMILES

CCCCCC(OC[C@H](COP(O[C@@H]1[C@H](O)[C@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](O)[C@H]1O)([O-])=O)OC(CCCCC)=O)=O.[Na+].[Na+].[Na+]

synonyms

DHPI-3,4-P2; Phosphatidylinositol-3,4-bisphosphate C-6

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)
Reactant of Route 2
Reactant of Route 2
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)
Reactant of Route 3
Reactant of Route 3
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)
Reactant of Route 4
Reactant of Route 4
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)
Reactant of Route 5
Reactant of Route 5
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)
Reactant of Route 6
Reactant of Route 6
PtdIns-(3,4)-P2 (1,2-dihexanoyl) (sodium salt)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.